Cas no 2408974-62-7 (2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane)

• Product Name: 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane
• CAS No: 2408974-62-7
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5464319
• Update Time: 2025-06-08

2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane
• Z3991576334

• Inchi： 1S/C10H10F2O2/c1-6-2-10(9(12)3-8(6)11)14-5-7-4-13-7/h2-3,7H,4-5H2,1H3
• InChI Key： HSAMVLQPPGUWIA-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1OCC1CO1)F

Computed Properties

• Exact Mass: 200.06488588 g/mol
• Monoisotopic Mass: 200.06488588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8
• Molecular Weight: 200.18

Additional information on 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane

Introduction to 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane (CAS No. 2408974-62-7)

2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane, with the CAS number 2408974-62-7, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound belongs to the class of epoxides, which are three-membered cyclic ethers known for their reactivity and versatility in synthetic chemistry.

The molecular structure of 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane features a central epoxide ring attached to a substituted phenyl group. The presence of fluorine atoms and a methyl group on the phenyl ring imparts distinct electronic and steric effects, making this compound an attractive candidate for a wide range of chemical reactions and material applications. The fluorine atoms enhance the compound's stability and bioavailability, while the methyl group contributes to its solubility and reactivity profile.

In the realm of pharmaceutical research, 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane has shown promise as an intermediate in the synthesis of novel drugs. Its ability to undergo selective ring-opening reactions with various nucleophiles allows for the creation of complex molecular structures with tailored biological activities. Recent studies have explored its potential in the development of anti-inflammatory agents, antiviral compounds, and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against specific cancer cell lines, highlighting its therapeutic potential.

Beyond pharmaceutical applications, 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane has also found use in materials science. Its reactivity with different functional groups makes it a valuable building block for the synthesis of advanced polymers and coatings. These materials often exhibit improved mechanical properties, thermal stability, and resistance to environmental factors. A notable example is its application in the development of high-performance epoxy resins used in aerospace and automotive industries. A 2023 paper in Macromolecules reported that epoxy resins derived from this compound showed enhanced adhesion properties and reduced curing times compared to traditional resins.

The synthesis of 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the epoxidation of allylic alcohols or alkenes using peracids or peroxides. Recent advancements in green chemistry have led to more sustainable methods for producing this compound, such as using catalytic systems that minimize waste generation and energy consumption. A 2023 review article in Green Chemistry highlighted several novel catalytic approaches that have significantly improved the efficiency and environmental impact of these syntheses.

In terms of safety and handling, it is important to note that while 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane is not classified as a hazardous material under current regulations, proper precautions should be taken during its use due to its reactivity and potential for forming unstable intermediates. Laboratory personnel should follow standard safety protocols, including the use of personal protective equipment (PPE) and working under well-ventilated conditions.

The future prospects for 2-[(2,4-Difluoro-5-methylphenoxy)methyl]oxirane are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, ongoing clinical trials are evaluating its derivatives as potential treatments for various diseases, while materials scientists are exploring its use in next-generation electronic devices and nanomaterials. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and practical technologies.